Neocarrabiose-4-O-sulfate sodium salt
Neocarrabiose-4-O-sulfate sodium salt
Brand Name:
Vulcanchem
CAS No.:
108321-76-2
VCID:
VC0018095
InChI:
InChI=1S/C12H20O13S.Na/c13-1-3-5(14)9(6(15)11(17)22-3)24-12-7(16)10-8(25-26(18,19)20)4(23-12)2-21-10;/h3-17H,1-2H2,(H,18,19,20);/q;+1/p-1/t3-,4-,5+,6-,7-,8?,9+,10-,11-,12-;/m1./s1
SMILES:
C1C2C(C(O1)C(C(O2)OC3C(C(OC(C3O)O)CO)O)O)OS(=O)(=O)[O-].[Na+]
Molecular Formula:
C12H19NaO13S
Molecular Weight:
426.321
Neocarrabiose-4-O-sulfate sodium salt
CAS No.: 108321-76-2
Cat. No.: VC0018095
Molecular Formula: C12H19NaO13S
Molecular Weight: 426.321
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 108321-76-2 |
|---|---|
| Molecular Formula | C12H19NaO13S |
| Molecular Weight | 426.321 |
| IUPAC Name | sodium;[(1R,3R,4R,5R)-4-hydroxy-3-[(2R,3R,4S,5S,6R)-2,3,5-trihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-2,6-dioxabicyclo[3.2.1]octan-8-yl] sulfate |
| Standard InChI | InChI=1S/C12H20O13S.Na/c13-1-3-5(14)9(6(15)11(17)22-3)24-12-7(16)10-8(25-26(18,19)20)4(23-12)2-21-10;/h3-17H,1-2H2,(H,18,19,20);/q;+1/p-1/t3-,4-,5+,6-,7-,8?,9+,10-,11-,12-;/m1./s1 |
| Standard InChI Key | PAWBYEBPRPNVDE-ZHCSQJKXSA-M |
| SMILES | C1C2C(C(O1)C(C(O2)OC3C(C(OC(C3O)O)CO)O)O)OS(=O)(=O)[O-].[Na+] |
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